BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling "Antidepressant Agent 2": A Research
Chemical Shrouded in Limited Public Data
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Compound of Interest

Compound Name: Antidepressant agent 2

Cat. No.: B15561857

For Immediate Release

Shanghai, China — December 11, 2025 — An in-depth investigation into the chemical
designated as "Antidepressant agent 2" reveals a significant gap in publicly accessible
scientific literature, hindering the creation of a comprehensive technical guide on its synthesis
and characterization. While the identity of the compound has been established, detailed
experimental protocols, characterization data, and biological pathways remain largely
undisclosed in the public domain.

"Antidepressant agent 2" is identified as the chemical compound with the Chemical Abstracts
Service (CAS) number 2822600-09-7. Its systematic IUPAC name is 3-[3-[3-[[(3-
chlorophenyl)sulfonyljmethyl]-1-pyrrolidinyl]propyl]-6-fluoro-1,2-benzisoxazole, and it
possesses the molecular formula C21H22CIFN20s3S.

Despite its availability from various chemical suppliers as a research chemical, a thorough
search of scientific databases and patent literature did not yield any publications detailing its
synthetic route, spectroscopic characterization, or pharmacological evaluation. The primary
information available comes from supplier websites, which consistently note that the compound
"exerts pronounced antidepressant activity (MED 0.1 mg/kg)". However, the underlying data to
support this claim, including the experimental models and specific results, are not provided.

This lack of detailed public information makes it impossible to fulfill the request for an in-depth
technical guide that includes experimental protocols, quantitative data summaries, and
signaling pathway diagrams. The scientific community relies on published, peer-reviewed data
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to build upon existing knowledge, and in the case of "Antidepressant agent 2," this
foundational information appears to be proprietary or has not yet been disseminated through
academic or patent channels.

Researchers, scientists, and drug development professionals interested in this compound are
advised to directly contact the chemical suppliers who list "Antidepressant agent 2" in their
catalogs. These companies may be able to provide more detailed technical information, such
as a certificate of analysis, and potentially shed light on the origins and intended research
applications of the molecule.

Without access to primary research articles or patents, any attempt to create a comprehensive
guide on the synthesis and characterization of "Antidepressant agent 2" would be speculative
and fall short of the rigorous, data-driven requirements of the scientific community.

Compound Identification:

Identifier Value

Common Name Antidepressant agent 2

CAS Number 2822600-09-7
3-[3-[3-[[(3-chlorophenyl)sulfonylimethyl]-1-

IUPAC Name [ [. F[( phenyl) yil | yil
pyrrolidinyl]propyl]-6-fluoro-1,2-benzisoxazole

Molecular Formula C21H22CIFN203S

o Pronounced antidepressant activity (MED 0.1
Reported Activity

mg/kg)

Note: The minimal effective dose (MED) of 0.1 mg/kg is a claim made by chemical suppliers
and has not been independently verified through publicly available research.

Due to the absence of detailed experimental data, the creation of diagrams for signaling
pathways, experimental workflows, or logical relationships using Graphviz is not feasible at this
time. The core requirement of providing detailed methodologies for key experiments cannot be
met based on the currently available information.
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 To cite this document: BenchChem. [Unveiling "Antidepressant Agent 2": A Research
Chemical Shrouded in Limited Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561857#antidepressant-agent-2-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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